Cas no 39640-04-5 (1-(pyridine-4-carbonyl)piperazine)

1-(Pyridine-4-carbonyl)piperazine is a heterocyclic compound featuring a piperazine moiety linked to a pyridine-4-carbonyl group. This structure imparts unique reactivity and versatility, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The pyridine ring enhances electron-withdrawing properties, while the piperazine group offers flexibility for further functionalization. Its well-defined molecular architecture ensures high purity and stability, suitable for precise synthetic applications. The compound is particularly useful in the development of bioactive molecules, including kinase inhibitors and CNS-targeting agents, due to its ability to modulate solubility and binding affinity. Its compatibility with diverse reaction conditions further underscores its utility in medicinal chemistry and drug discovery.
1-(pyridine-4-carbonyl)piperazine structure
39640-04-5 structure
Product Name:1-(pyridine-4-carbonyl)piperazine
CAS No:39640-04-5
MF:C10H13N3O
MW:191.229721784592
MDL:MFCD07687282
CID:307055
PubChem ID:876553
Update Time:2025-07-02

1-(pyridine-4-carbonyl)piperazine Chemical and Physical Properties

Names and Identifiers

    • Methanone,1-piperazinyl-4-pyridinyl-
    • 1-isonicotinoyl-piperazine
    • 1-Piperazinyl(4-pyridinyl)methanone hydrochloride
    • PIPERAZIN-1-YL-PYRIDIN-4-YL-METHANONE
    • 1-(pyridine-4-carbonyl)piperazine
    • 1-(4-pyridinecarbonyl)piperazine
    • 1-isonicotinoylpiperazine
    • (piperazin-1-yl)(pyridin-4-yl) methanone
    • EN300-34607
    • piperazin-1-yl-pyridin-4-yl-methanone, AldrichCPR
    • YLYAETTZHAUHNX-UHFFFAOYSA-N
    • SCHEMBL5273
    • 2-Methyl-4,5,6,7-tetrahydrobenzofuran-3-carboxylicacid
    • Cambridge id 5864821
    • piperazin-1-yl(pyridin-4-yl)methanone
    • 1-(4-pyridinylcarbonyl)piperazine
    • FT-0681597
    • Oprea1_532246
    • 39640-04-5
    • GS3512
    • BB 0259564
    • AKOS000264122
    • MDL： MFCD07687282
    • Inchi： 1S/C10H13N3O/c14-10(9-1-3-11-4-2-9)13-7-5-12-6-8-13/h1-4,12H,5-8H2
    • InChI Key： YLYAETTZHAUHNX-UHFFFAOYSA-N
    • SMILES： O=C(C1C=CN=CC=1)N1CCNCC1

Computed Properties

  • Exact Mass: 191.10600
  • Monoisotopic Mass: 191.105862047g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 45.2Ų

Experimental Properties

  • PSA: 45.23000
  • LogP: 0.39370

1-(pyridine-4-carbonyl)piperazine Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xn
  • HazardClass：IRRITANT

1-(pyridine-4-carbonyl)piperazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-(pyridine-4-carbonyl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
029545-1g
Piperazin-1-yl-pyridin-4-yl-methanone
 39640-04-5
1g
 ￡307.00 2022-03-01
Fluorochem
029545-5g
Piperazin-1-yl-pyridin-4-yl-methanone
 39640-04-5
5g
 ￡1021.00 2022-03-01
TRC
I821785-25mg
1-Isonicotinoylpiperazine DiHCl
 39640-04-5
25mg
 $ 64.00 2023-04-15
TRC
I821785-50mg
1-Isonicotinoylpiperazine DiHCl
 39640-04-5
50mg
 $ 69.00 2023-04-15
TRC
I821785-100mg
1-Isonicotinoylpiperazine DiHCl
 39640-04-5
100mg
 $ 98.00 2023-04-15
TRC
I821785-250mg
1-Isonicotinoylpiperazine DiHCl
 39640-04-5
250mg
 $ 167.00 2023-04-15
Chemenu
CM335603-1g
1-(Pyridine-4-carbonyl)piperazine
 39640-04-5 95%+
1g
 $460 2022-09-01
Matrix Scientific
053757-500mg
1-Piperazinyl(4-pyridinyl)methanone hydrochloride
 39640-04-5
500mg
 $500.00 2021-06-27
Matrix Scientific
053757-2.500g
1-Piperazinyl(4-pyridinyl)methanone hydrochloride
 39640-04-5
2.500g
 $720.00 2021-06-27
Matrix Scientific
053757-1g
1-Piperazinyl(4-pyridinyl)methanone hydrochloride
 39640-04-5
1g
 $875.00 2021-06-27

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